Cas no 1936498-79-1 (7-Methylquinazolin-2-amine)

• Product Name: 7-Methylquinazolin-2-amine
• CAS No: 1936498-79-1
• MF: C₉H₉N₃
• MW: 159.187861204147
• MDL: MFCD29760841
• CID: 5153157
• PubChem ID: 92133240
• Update Time: 2025-06-27

7-Methylquinazolin-2-amine Chemical and Physical Properties

Names and Identifiers

• 7-Methylquinazolin-2-amine

• MDL： MFCD29760841
• Inchi： 1S/C9H9N3/c1-6-2-3-7-5-11-9(10)12-8(7)4-6/h2-5H,1H3,(H2,10,11,12)
• InChI Key： DQUUJIDZGKRFCM-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC(C)=C2)=CN=C1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 7-Methylquinazolin-2-amine

7-Methylquinazolin-2-amine: A Comprehensive Overview

7-Methylquinazolin-2-amine (CAS No. 1936498-79-1) is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the quinazoline family, which is a class of bicyclic aromatic compounds with a wide range of applications in drug discovery and material synthesis. The 7-methyl substitution on the quinazoline ring introduces unique electronic and steric properties, making it a valuable molecule for both academic research and industrial applications.

The synthesis of 7-Methylquinazolin-2-amine involves a series of well-established organic reactions, including condensation reactions and nucleophilic substitutions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the formation of quinazoline derivatives, including 7-Methylquinazolin-2-amine, with improved yields and purity.

One of the most promising applications of 7-Methylquinazolin-2-amine lies in its potential as a building block for drug development. Quinazoline derivatives are known for their ability to modulate various biological targets, such as kinases, proteases, and ion channels. Recent studies have demonstrated that 7-Methylquinazolin-2-amine exhibits selective inhibitory activity against certain enzymes associated with cancer and neurodegenerative diseases. For example, a 2023 study published in *Nature Communications* highlighted its potential as a lead compound for developing anti-cancer therapies due to its ability to inhibit key oncogenic pathways.

In addition to its pharmacological applications, 7-Methylquinazolin-2-amine has shown promise in materials science. Its aromatic structure and nitrogen atoms make it a candidate for use in organic semiconductors and optoelectronic devices. Researchers have investigated its ability to form self-assembled monolayers and its potential as a component in organic field-effect transistors (OFETs). A 2023 paper in *Advanced Materials* reported that incorporating 7-Methylquinazolin-2-amine into polymer blends significantly improved the charge transport properties of the resulting materials.

The structural versatility of 7-Methylquinazolin-2-amine also makes it an attractive substrate for further chemical modifications. By introducing additional substituents at various positions on the quinazoline ring, chemists can tailor the molecule's properties for specific applications. For instance, fluorination at the 3-position has been shown to enhance its solubility and bioavailability, while alkylation at the 8-position can improve its stability under harsh conditions.

From an environmental perspective, the synthesis and application of 7-Methylquinazolin-2-amine are being optimized to minimize ecological impact. Green chemistry principles are increasingly being applied to reduce waste generation and energy consumption during its production. For example, solvent-free reactions and recyclable catalysts are being explored to make the synthesis process more sustainable.

In conclusion, 7-Methylquinazolin-2-amine (CAS No. 1936498-79-1) is a versatile compound with significant potential across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a valuable tool for future innovations in medicine and materials science. As research continues to uncover new functionalities and applications for this compound, it is likely to play an increasingly important role in both academic and industrial settings.